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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for Naphthol Green B (C.I. 10020; CAS No. 19381-50-1). This document
is intended to equip laboratory personnel with the necessary information to conduct risk
assessments and implement safe handling procedures. Notably, there are discrepancies in the
GHS classification of Naphthol Green B among suppliers; therefore, a cautious approach is
strongly advised.

Safety Data Summary

While some suppliers classify Naphthol Green B as non-hazardous under GHS/CLP
regulations[1][2][3][4], others consider it a hazardous substance, citing potential for eye, skin,
and respiratory tract irritation[5][6]. One safety data sheet explicitly states it is considered a
hazardous substance according to OSHA 29 CFR 1910.1200[7]. Given these inconsistencies, it
is prudent to handle Naphthol Green B as a potentially hazardous chemical.

Physical and Chemical Properties
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Naphthol Green B is a dark green to black powder.[5] It is a nitroso dye that is soluble in

water.[1][7]

Property Value References
Synonyms Acid Green 1, C.1. 10020 [5]

CAS Number 19381-50-1 [2]

Molecular Formula CsoHisFeN3Naz015Ss [5]

Molecular Weight 878.45 g/mol [5]
Appearance Dark green powder [51[7]

Odor Odorless [5]

Solubility in Water Soluble [1107]

9.3 (10 g/L aqueous solution at

pH 20°C) [2]
Melting Point 349.84 °C [8]
Boiling Point Not available [9]
Flash Point Not applicable [2][9]

Auto-ignition Temperature

Not determined

[2]

Toxicological Data

Comprehensive toxicological data for Naphthol Green B is limited, and the toxicological

properties have not been fully investigated.[9] Acute toxicity data such as LD50 and LC50

values are largely unavailable.[5][6] However, some sources indicate potential for irritation.
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Endpoint

Result

References

Acute Oral Toxicity

LD50: Not available. May be
harmful if swallowed, causing

irritation of the digestive tract.

[5][6]

Acute Dermal Toxicity

LD50: Not available. May be

harmful if absorbed through

the skin, causing skin irritation.

[5][6]

Acute Inhalation Toxicity

LC50: Not available. Causes

respiratory tract irritation.

[5][6]

Skin Corrosion/Irritation

Causes skin irritation.

[5]16]

Serious Eye Damage/Irritation

Causes eye irritation.

[5](6]

Respiratory or Skin

Sensitization

No information available.

[°]

Carcinogenicity

Not listed by IARC, NTP,
ACGIH, OSHA, or Mexico.

[9]

Germ Cell Mutagenicity

No information available.

[9]

Reproductive Toxicity

No information available.

[9]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[6]

Specific Target Organ Toxicity
(Repeated Exposure)

Repeated or prolonged
exposure can produce target
organ damage (lungs, mucous

membranes).

[6]

Ecological Information

Naphthol Green B is soluble in water and is likely to be mobile in the environment.[9] Dyes

can be persistent in natural environments.[7] While some acid dyes show toxicity to aquatic life,

specific data for Naphthol Green B is scarce.[7] It is advised not to empty it into drains.[9]
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Experimental Protocols: Risk Assessment and Safe
Handling

Given the conflicting safety information, a thorough risk assessment should be conducted
before using Naphthol Green B. The following protocol outlines the key steps for safe handling
in a research laboratory.

Objective: To safely handle Naphthol Green B powder and solutions, minimizing exposure and
risk.

Materials:

e Naphthol Green B solid

» Appropriate solvent (e.g., distilled water)

e Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves
e Chemical fume hood or ventilated enclosure
» Weighing paper/boat

e Spatula

e Glassware for solution preparation

e Labeled waste container

Procedure:

e Pre-Handling Review:

o Review the Safety Data Sheet (SDS), paying close attention to the hazard statements and
precautionary measures. Note the discrepancies in GHS classification and opt for the
more stringent precautions.

o Ensure the availability and proper functioning of all necessary safety equipment, including
the chemical fume hood and emergency eyewash station/shower.
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» Personal Protective Equipment (PPE):
o Wear chemical safety goggles at all times.
o Wear a lab coat to protect clothing.

o Wear nitrile gloves to prevent skin contact. Change gloves immediately if they become
contaminated.

e Handling and Preparation (in a Chemical Fume Hood):

[e]

Conduct all weighing and solution preparation activities within a certified chemical fume
hood to control dust and potential vapors.

[e]

Use a spatula to carefully transfer the Naphthol Green B powder to a weighing boat.
Avoid creating dust.

[e]

Slowly add the powder to the solvent in a beaker or flask, stirring gently to dissolve.

o

Cap the container when not in use.
o Storage:

o Store Naphthol Green B in a tightly closed container in a cool, dry, and well-ventilated

area.
o Keep it away from incompatible materials such as strong oxidizing agents.[7][9]
e Spill and Waste Disposal:

o Minor Spills: For small spills of the powder, carefully sweep up the material, avoiding dust
generation, and place it in a labeled, sealed container for disposal.[7]

o Liquid Spills: For solutions, absorb the spill with an inert material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

o Waste Disposal: Dispose of all waste materials (including contaminated gloves and
weighing paper) in a designated hazardous waste container in accordance with local,
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state, and federal regulations. Do not dispose of down the drain.[9]

o First Aid Measures:

o In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[5]

o In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Get medical attention if irritation develops.[5]

o If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[5]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Get medical attention.[5]

Visualizations
Signaling Pathways and Experimental Workflows
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GHS Classification Discrepancy

Hazardous Classification
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Not a hazardous substance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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